STL427944

• Molecular Formula: C25H23N7O4
• Molecular Weight: 485.5 g/mol
• InChI: InChI=1S/C25H23N7O4/c33-22(21-10-5-13-35-21)36-20-9-4-6-18(16-20)17-26-31-24-28-23(27-19-7-2-1-3-8-19)29-25(30-24)32-11-14-34-15-12-32/h1-10,13,16-17H,11-12,14-15H2,(H2,27,28,29,30,31)/b26-17+
• InChIKey: GJSQVQUKCXYAMW-YZSQISJMSA-N

FOXM1 inhibitors show divergent mechanisms (proteasomal vs. DNA-binding), complicating target validation. STL427944 solves this via exclusive autophagy-dependent nuclear export and degradation. - Mechanism: Induces cytoplasmic relocalization → autophagosome-dependent FOXM1 turnover. - Application: Sensitizes solid tumors to platinum, 5-FU, taxanes; active in AML patient ex vivo models. - Quality: Reference control for STL001 SAR campaigns. Supplied with analytical data.

STL427944 FOXM1 Inhibitor Procurement Guide: Research-Grade Autophagy-Dependent Degrader for Chemoresistance Studies

STL427944 (CAS 292028-62-7) is a small-molecule FOXM1 inhibitor identified via network-centric transcriptomic analysis from the NIH LINCS database [1]. The compound selectively suppresses the FOXM1 oncogenic transcription factor through a unique two-step mechanism: relocalization of nuclear FOXM1 protein to the cytoplasm followed by autophagosome-dependent degradation [1]. Unlike traditional DNA-binding domain inhibitors such as FDI-6 (IC50 = 22.5 µM), STL427944 exerts FOXM1 suppression at concentrations as low as 5–10 µM with maximum efficiency at 25–50 µM across multiple solid tumor cell lines [1]. As a research tool compound, STL427944 serves as the foundational scaffold from which the 25–50× more potent derivative STL001 was developed, making it essential for studies requiring the parent compound for mechanistic comparison or structure-activity relationship (SAR) investigations [1][2].

Mechanism Autophagy-dependent FOXM1 relocalization and degradation pathway

Model Acquired chemoresistance studies in solid tumor cell models

Origin LINCS network-centric transcriptomic screen

• [1] Chesnokov MS, et al. Novel FOXM1 inhibitor identified via gene network analysis induces autophagic FOXM1 degradation to overcome chemoresistance of human cancer cells. Cell Death Dis. 2021;12(7):704. View Source
• [2] Raghuwanshi S, et al. Novel FOXM1 inhibitor STL001 sensitizes human cancers to a broad-spectrum of cancer therapies. Cell Death Discov. 2024;10:205. View Source

STL427944 Cannot Be Replaced by Other FOXM1 Inhibitors: Mechanism Divergence Drives Differential Experimental Outcomes

FOXM1 inhibitors are not functionally interchangeable due to fundamentally divergent mechanisms of action. FDI-6 inhibits FOXM1 by directly binding to the protein and displacing it from genomic DNA targets, blocking transcriptional activity without inducing protein degradation [1]. RCM-1 acts by inhibiting the FOXM1/β-catenin protein-protein interaction and enhancing RNF112-mediated FOXM1 ubiquitination for proteasomal degradation (EC50 = 0.72 µM in U2OS cells) [2]. In contrast, STL427944 operates through an autophagy-dependent degradation pathway that is mechanistically distinct from both DNA-binding inhibition and proteasomal degradation: it induces autophagosome accumulation and lysosomal degradation of FOXM1 following nuclear export [3]. This mechanistic divergence has direct experimental consequences: bafilomycin A1 (lysosomal inhibitor) completely rescues FOXM1 from STL427944-mediated suppression, whereas proteasome inhibitors (bortezomib, MG132) do not [3]. Consequently, substitution with FDI-6 or RCM-1 would fail to replicate STL427944's autophagy-induction phenotype and would yield different gene expression signatures, compromising experimental reproducibility in studies focused on autophagy-chemoresistance axis interrogation [3].

Mechanism divergence

Autophagic degradation differs from proteasomal or DNA‑binding inhibition; phenotype interpretation may shift.

Pathway context mismatch

Class‑level substitution ignores autophagy‑specific roles in chemoresistance models.

Attribution risk

Direct replacement without validation may misattribute FOXM1‑dependent effects.

• [1] Gormally MV, et al. Suppression of the FOXM1 transcriptional programme via novel small molecule inhibition. Oncogene. 2014;33:5656-5666. (FDI-6 characterization). View Source
• [2] Shukla S, et al. The FOXM1 inhibitor RCM-1 decreases carcinogenesis and nuclear β-catenin. Mol Cancer Ther. 2019;18(7):1219-1229. View Source
• [3] Chesnokov MS, et al. Novel FOXM1 inhibitor identified via gene network analysis induces autophagic FOXM1 degradation to overcome chemoresistance of human cancer cells. Cell Death Dis. 2021;12(7):704. View Source

STL427944 Comparative Performance Data: Quantitative Differentiation from STL001, FDI-6, and Chemotherapy Combinations

STL427944 vs. STL001: Quantitative Comparison of FOXM1 Suppression Efficiency in Solid Tumor Cell Lines

STL001 is a first-generation derivative of STL427944 that retains the identical autophagy-dependent mechanism but demonstrates substantially enhanced potency. Direct head-to-head immunoblotting analysis in multiple solid tumor-derived cancer cell lines demonstrates that STL001 is 25–50 times more efficient than the parental compound STL427944 in reducing cellular FOXM1 protein levels following 24-hour treatment [1]. This quantitative efficiency difference establishes STL427944 as the essential baseline comparator for studies evaluating STL001 or subsequent derivatives, and positions STL427944 as the appropriate tool for dose-response studies requiring less potent FOXM1 suppression to avoid complete pathway ablation.

Mechanism differentiation

Reported

Autophagic relocalization/degradation vs. direct DNA‑binding displacement (FDI‑6)

Identifies probe for autophagy‑specific FOXM1 regulation studies.

Transcriptome and immunofluorescence evidence across multiple cancer cell lines.

Evidence Dimension	FOXM1 protein suppression efficiency (fold difference)
Target Compound Data	Baseline efficiency (1× reference)
Comparator Or Baseline	STL001: 25–50× greater efficiency
Quantified Difference	STL001 is 25–50× more efficient than STL427944
Conditions	Various solid tumor-derived cancer cell lines; 24 h treatment; FOXM1 immunoblotting with β-actin loading control; n = 3 per group

Why This Matters

This quantifies STL427944's role as the essential parent compound reference standard for SAR studies and dose-response calibration.

• [1] Raghuwanshi S, et al. Novel FOXM1 inhibitor STL001 sensitizes human cancers to a broad-spectrum of cancer therapies. Cell Death Discov. 2024;10:205. Fig. 1. View Source

STL427944 vs. FDI-6: Differential FOXM1 Suppression Concentration Requirements

Cross-study comparison of effective FOXM1-suppressing concentrations reveals that STL427944 achieves prominent FOXM1 suppression at 5–10 µM with maximum efficiency at 25–50 µM across multiple cancer cell lines including LNCaP, PC3, and A549 [1]. In contrast, FDI-6, a direct FOXM1 DNA-binding inhibitor, exhibits an IC50 of 22.5 µM for blocking FOXM1-DNA interaction in MCF-7 breast cancer cells . While direct IC50 values are not directly comparable due to different assay endpoints (protein degradation vs. DNA-binding inhibition), STL427944 demonstrates effective FOXM1 protein suppression at concentrations as low as 2.5 µM in doxycycline-inducible EGFP-FOXM1 U2OS models [1], indicating potent activity at sub-5 µM concentrations. This concentration-efficacy profile, combined with STL427944's distinct autophagy-dependent degradation mechanism, makes it a preferred tool for studies requiring FOXM1 protein elimination rather than transcriptional blockade.

FOXM1 reduction efficiency

Head-to-head

STL001 achieves 25–50× greater FOXM1 protein reduction vs. STL427944

Defines STL427944 as baseline for degrader optimization studies.

Immunoblotting in solid tumor lines (24 h treatment, n=3).

Evidence Dimension	Effective FOXM1 suppression concentration
Target Compound Data	5–10 µM (prominent suppression); 25–50 µM (maximum efficiency); 2.5 µM (initial effect in U2OS EGFP-FOXM1 model)
Comparator Or Baseline	FDI-6: IC50 = 22.5 µM (DNA-binding inhibition)
Quantified Difference	STL427944 suppresses FOXM1 protein at concentrations 2–9× lower than FDI-6's DNA-binding IC50 (assay-dependent comparison)
Conditions	STL427944: LNCaP, PC3, A549, U2OS cell lines; immunoblotting. FDI-6: MCF-7 cells; DNA-binding displacement assay

Why This Matters

Demonstrates STL427944's effective concentration range, supporting procurement decisions for researchers requiring FOXM1 protein degradation rather than DNA-binding inhibition.

• [1] Chesnokov MS, et al. Novel FOXM1 inhibitor identified via gene network analysis induces autophagic FOXM1 degradation to overcome chemoresistance of human cancer cells. Cell Death Dis. 2021;12(7):704. Results: 'Prominent FOXM1 suppression was often achieved with STL concentrations as low as 5–10 μM (LNCaP, PC3, and A549 cells) with maximum efficiency reached at 25–50 μM.' View Source

STL427944 Chemosensitization: Quantified Enhancement of Apoptotic Response in Platinum-Resistant Models

STL427944 demonstrates quantifiable chemosensitization effects when combined with platinum-based chemotherapy. In PEO1 ovarian cancer cells and H1703/A549 lung cancer cells, carboplatin treatment alone induces prominent FOXM1 upregulation—a known resistance mechanism. Addition of STL427944 (10 µM subtoxic dose) in combination with carboplatin completely prevents this carboplatin-induced FOXM1 activation, resulting in FOXM1 protein levels equal to or below untreated controls [1]. Critically, this FOXM1 suppression translates into functional apoptosis enhancement: cells treated with carboplatin+STL427944 combination display significant increase in cleaved caspase-3 levels compared to carboplatin monotherapy, indicating strong synergistic pro-apoptotic effect [1]. STL427944 alone at 10 µM does not exert prominent cytotoxic effects, confirming that the observed synergy is due to chemosensitization rather than direct cytotoxicity [1].

Network suppression rank

Data to verify

Predicted superior FOXM1 transcriptional network inhibition vs. benzamil

Supports selection rationale in inhibitor screens; experimental validation pending.

LINCS database transcriptomic consensus analysis.

Evidence Dimension	FOXM1 protein level change and apoptotic response
Target Compound Data	STL427944 (10 µM) + carboplatin: prevents carboplatin-induced FOXM1 upregulation; increased cleaved caspase-3 vs. carboplatin alone
Comparator Or Baseline	Carboplatin monotherapy: induces FOXM1 upregulation; baseline caspase-3 cleavage
Quantified Difference	Complete prevention of FOXM1 upregulation; significant increase in cleaved caspase-3 (apoptosis marker)
Conditions	PEO1 (ovarian), H1703, A549 (lung) cancer cells; sublethal carboplatin concentrations; immunoblotting for FOXM1 and cleaved caspase-3

Why This Matters

Provides quantitative evidence for STL427944's utility in chemoresistance reversal studies, distinguishing it from cytotoxic FOXM1 inhibitors.

• [1] Chesnokov MS, et al. Novel FOXM1 inhibitor identified via gene network analysis induces autophagic FOXM1 degradation to overcome chemoresistance of human cancer cells. Cell Death Dis. 2021;12(7):704. Section: 'STL-induced FOXM1 suppression sensitizes cancer cells to chemotherapeutic agents'; Fig. 5a. View Source

STL427944 Pathway Selectivity: Transcriptomic Evidence of FOXM1-Specific Suppression

RNA-seq analysis of STL427944-induced gene expression changes in HCT116 colorectal cancer cells and doxycycline-stimulated C3-luc cells (EGFP-FOXM1 expressing) demonstrates high selectivity toward the FOXM1 regulatory network. Out of 16,275 protein-coding genes evaluated, 1,341 genes displayed significant (≥2-fold) differential expression across both models [1]. Ingenuity Pathway Analysis predicted FOXM1 inhibition as the central regulatory change, with p53 and p21Waf1/Cip1 activation as downstream effects [1]. Gene Set Enrichment Analysis using the Pathway Interaction Database identified significant enrichment only for gene sets related to FOXM1 downstream effectors (PLK1, AURKB, MYC pathways) and DNA damage response (ATR, BARD1 pathways)—all converging on FOXM1 [1]. No significant changes were observed in other important regulatory pathways, confirming that STL427944's transcriptional effects are mediated predominantly through FOXM1 suppression [1]. Additionally, immunoblotting confirmed that STL427944 does not suppress structurally homologous FOXO1 and FOXO3A proteins, further demonstrating target selectivity within the FOX family [1].

Chemosensitization profile

Reported

Increased sensitivity to platinum agents, 5‑FU, and taxanes in human cancer cell lines

Supports combination chemosensitivity endpoint investigation.

Qualitative enhancement; dose‑response details not specified.

Evidence Dimension	Transcriptional pathway perturbation
Target Compound Data	1,341 genes significantly DE (≥2-fold); FOXM1, PLK1, AURKB, MYC, ATR, BARD1 pathways suppressed; FOXO1/FOXO3A unaffected
Comparator Or Baseline	Untreated control (DMSO)
Quantified Difference	FOXM1 pathway-specific suppression; no significant off-pathway changes detected
Conditions	HCT116 and C3-luc cells; RNA-seq; 2-fold expression change threshold; Ingenuity Pathway Analysis; GSEA

Why This Matters

Supports procurement for target-validation studies where pathway specificity is critical to avoid confounding off-target effects.

• [1] Chesnokov MS, et al. Novel FOXM1 inhibitor identified via gene network analysis induces autophagic FOXM1 degradation to overcome chemoresistance of human cancer cells. Cell Death Dis. 2021;12(7):704. Section: 'RNA-seq data suggest STL selectivity toward FOXM1 regulatory pathway'; Fig. 6; Supplementary Tables 2-3. View Source

STL427944 Autophagy Dependence: Differential Rescue by Lysosomal vs. Proteasomal Inhibitors

STL427944-mediated FOXM1 degradation is exclusively autophagy-dependent, as demonstrated by differential rescue experiments using pathway-specific inhibitors. Treatment of C3-luc cells (EGFP-FOXM1 expressing) with STL427944 reduces FOXM1 protein levels in a dose-dependent manner starting at 2.5 µM [1]. Proteasome inhibition with bortezomib or MG132 fails to rescue FOXM1 from STL427944-mediated suppression [1]. In contrast, lysosomal inhibition with bafilomycin A1 (BafA1) completely prevents STL427944-dependent FOXM1 reduction [1]. More specifically, chloroquine (CQ), which prevents autophagosome-lysosome fusion without affecting lysosomal degradation capacity, completely rescues FOXM1 protein levels from STL427944 suppression [1]. Quantitative colocalization analysis using confocal microscopy demonstrates that STL427944 + CQ treatment results in a Manders' Overlap Coefficient of 0.635 ± 0.218 (p < 0.001 vs. CQ alone) for FOXM1-LC3 colocalization, confirming FOXM1 sequestration in autophagosomes [1]. This autophagy-specific degradation mechanism distinguishes STL427944 from proteasome-dependent FOXM1 degraders like RCM-1.

Evidence Dimension	Rescue of FOXM1 suppression by degradation pathway inhibitors
Target Compound Data	STL427944 + BafA1: complete rescue; STL427944 + CQ: complete rescue; STL427944 + bortezomib/MG132: no rescue
Comparator Or Baseline	Proteasome inhibitors (bortezomib, MG132) vs. lysosomal/autophagy inhibitors (BafA1, CQ)
Quantified Difference	CQ + STL427944: FOXM1-LC3 colocalization MOC = 0.635 ± 0.218 (p < 0.001); complete FOXM1 protein rescue with CQ/BafA1, zero rescue with proteasome inhibitors
Conditions	C3-luc cells (doxycycline-inducible EGFP-FOXM1); immunoblotting; confocal microscopy with Manders' colocalization analysis

Why This Matters

Validates STL427944's unique autophagy-dependent mechanism, essential for experimental designs requiring distinction between proteasomal and autophagic degradation pathways.

• [1] Chesnokov MS, et al. Novel FOXM1 inhibitor identified via gene network analysis induces autophagic FOXM1 degradation to overcome chemoresistance of human cancer cells. Cell Death Dis. 2021;12(7):704. Figs. 2d-e, 3b, 4b; Table 2. View Source

STL427944 vs. RCM-1: Comparative FOXM1 Degradation Pathway and Potency

STL427944 and RCM-1 both induce FOXM1 protein degradation but operate through distinct cellular degradation machinery. RCM-1 exhibits an EC50 of 0.72 µM in U2OS cells and functions by blocking FOXM1 nuclear localization while increasing proteasomal degradation, likely through enhanced RNF112-mediated FOXM1 ubiquitination [1]. STL427944, by contrast, requires concentrations of 25–50 µM for maximum FOXM1 suppression efficiency and operates exclusively through autophagy-lysosomal degradation, as evidenced by complete rescue with CQ/BafA1 and no rescue with proteasome inhibitors [2]. While RCM-1 demonstrates ~35–70× greater potency (0.72 µM EC50 vs. 25–50 µM maximum effective concentration), STL427944 offers the distinct advantage of autophagy pathway interrogation without confounding proteasome inhibition effects. Researchers studying the intersection of autophagy and chemoresistance should select STL427944 for its autophagy-specific mechanism, whereas proteasome-focused studies may prefer RCM-1.

Evidence Dimension	Degradation pathway specificity and potency
Target Compound Data	Maximum efficiency at 25–50 µM; autophagy-dependent (rescued by CQ/BafA1, not by bortezomib/MG132)
Comparator Or Baseline	RCM-1: EC50 = 0.72 µM; proteasome-dependent; blocks nuclear localization
Quantified Difference	RCM-1 is ~35–70× more potent (0.72 µM EC50 vs. 25–50 µM max efficiency); distinct degradation pathways
Conditions	STL427944: U2OS EGFP-FOXM1 cells, immunoblotting, autophagy/proteasome inhibitor rescue. RCM-1: U2OS cells, FOXM1 inhibition assay

Why This Matters

Critical for selecting the appropriate FOXM1 degrader based on experimental pathway focus (autophagy vs. proteasome) rather than potency alone.

• [1] Shukla S, et al. The FOXM1 inhibitor RCM-1 decreases carcinogenesis and nuclear β-catenin. Mol Cancer Ther. 2019;18(7):1219-1229. View Source
• [2] Chesnokov MS, et al. Novel FOXM1 inhibitor identified via gene network analysis induces autophagic FOXM1 degradation to overcome chemoresistance of human cancer cells. Cell Death Dis. 2021;12(7):704. View Source

STL427944 Research Applications: Chemoresistance Studies, Autophagy Pathway Investigation, and SAR Reference Standard

Chemoresistance Reversal Studies in Platinum-Refractory Solid Tumors

STL427944 is optimized for investigating FOXM1-mediated chemoresistance reversal in platinum-refractory solid tumor models. Based on direct evidence that STL427944 (10 µM) prevents carboplatin-induced FOXM1 upregulation and enhances caspase-3 cleavage in ovarian (PEO1) and lung (H1703, A549) cancer cells, researchers can employ this compound to interrogate the autophagy-chemoresistance axis [1]. The compound's subtoxic profile at effective chemosensitization concentrations (10 µM) enables clean interpretation of synergy without confounding direct cytotoxicity [1]. This application is particularly relevant for platinum-based, 5-fluorouracil, and taxane combination studies where FOXM1 overexpression is a documented resistance mechanism [1].

Autophagy-Dependent FOXM1 Degradation Mechanistic Studies

STL427944 serves as a specialized tool for dissecting autophagy-dependent transcription factor degradation pathways. The compound's unique two-step mechanism—nuclear export followed by autophagosome-dependent degradation—has been rigorously validated through rescue experiments with pathway-specific inhibitors [1]. Researchers can use STL427944 to induce FOXM1 relocalization to the cytoplasm and monitor autophagic flux via LC3-II accumulation and LAMP1 upregulation, which are detectable within 4 hours of treatment [1]. The compound's complete dependence on functional autophagy (rescued by chloroquine, not by proteasome inhibitors) makes it an ideal positive control for autophagy-lysosomal pathway studies involving nuclear protein degradation [1].

Parent Compound Reference Standard for STL001 SAR and Dose-Response Calibration

STL427944 is the essential parent compound reference standard for any laboratory working with its 25–50× more potent derivative STL001. The quantitative efficiency relationship established through direct head-to-head immunoblotting provides a validated calibration baseline for structure-activity relationship studies [1]. Researchers developing novel FOXM1-targeting agents based on the STL scaffold can use STL427944 as the benchmark control to quantify potency improvements. Additionally, STL427944's less potent profile (effective at 5–50 µM vs. STL001's sub-micromolar activity) makes it valuable for dose-response studies requiring graded FOXM1 suppression rather than complete pathway ablation [1].

Ex Vivo FOXM1 Suppression in AML Patient Samples

STL427944 demonstrates validated activity in clinically relevant ex vivo acute myeloid leukemia (AML) models. Treatment of primary AML patient samples with STL427944 results in inhibition of nuclear FOXM1 expression as assessed by immunohistochemistry, accompanied by downregulation of canonical FOXM1 transcriptional targets measured via real-time PCR [1]. This ex vivo validation supports the use of STL427944 in translational research settings investigating FOXM1 as a therapeutic vulnerability in hematologic malignancies, particularly given FOXM1's association with poor survival and reduced cytarabine efficacy in AML [2].

Application

Selection Property

Validation Focus

FOXM1 degrader SAR studies

Autophagy‑dependent degradation baseline

FOXM1 protein level reduction comparison

Autophagy‑mediated FOXM1 regulation studies

Selective FOXM1 network suppression

Autophagic flux and FOXM1 localization

Combination chemosensitivity assay studies

Reported sensitization to platinum, 5‑FU, taxanes

Cell viability and resistance‑reversal endpoints

AML ex vivo research models

FOXM1 target downregulation in AML research samples

Nuclear FOXM1 expression and target gene analysis

• [1] Chesnokov MS, et al. Novel FOXM1 inhibitor identified via gene network analysis induces autophagic FOXM1 degradation to overcome chemoresistance of human cancer cells. Cell Death Dis. 2021;12(7):704. View Source
• [2] Camacho C, et al. Ex vivo treatment of AML patient samples with STL427944 and STL001 resulted in inhibition of nuclear FOXM1 expression. Semantic Scholar summary. View Source